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Abstract
Carbomer 980, a high molecular weight, cross-linked polyacrylic acid polymer, is a cornerstone

excipient in the pharmaceutical and cosmetic industries. Its remarkable rheological properties,

including high viscosity at low concentrations, make it an invaluable tool for formulators. This

technical guide provides a comprehensive overview of Carbomer 980, focusing on its

molecular weight, polymer composition, and the analytical methodologies used for its

characterization. Detailed experimental protocols and visualizations are provided to facilitate a

deeper understanding and practical application of this versatile polymer.

Introduction
Carbomer 980 is a synthetic polymer renowned for its ability to form sparklingly clear gels,

making it a popular choice for a wide array of products, from topical drug delivery systems and

hand sanitizers to lotions and creams.[1] It is a highly efficient rheology modifier, capable of

providing high viscosity and suspending insoluble ingredients.[1][2] The functionality of

Carbomer 980 is intrinsically linked to its molecular architecture—a network of cross-linked

polyacrylic acid chains.[3] Understanding the molecular weight and composition of this polymer

is paramount for controlling the performance and stability of final formulations.
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Carbomer 980 is a homopolymer of acrylic acid, cross-linked with an allyl ether of

pentaerythritol or allyl sucrose.[4] The polymer is synthesized via free-radical precipitation

polymerization.[5] Unlike older grades of Carbomer that used benzene as a solvent, Carbomer
980 is polymerized in a more toxicologically favorable co-solvent system, typically ethyl acetate

and cyclohexane.[1][6] The fundamental repeating unit of the polymer is acrylic acid.

Table 1: Core Components of Carbomer 980 Synthesis

Component Chemical Name/Type Function

Monomer Acrylic Acid
Forms the primary polymer

backbone.

Cross-linker
Allyl ether of pentaerythritol or

allyl sucrose

Creates a three-dimensional

polymer network.

Initiator
Azobisisobutyronitrile (AIBN)

or Benzoyl Peroxide

Initiates the free-radical

polymerization.[7]

Solvent System
Ethyl Acetate and

Cyclohexane

Provides the reaction medium

for precipitation polymerization.

[1]

Stabilizer
Hypermer B246 or

polysiloxane surfactants

Aids in controlling particle size

and morphology.[7]

The cross-linking imparts a three-dimensional network structure to the polymer, which is crucial

for its thickening and suspending properties. When dispersed in water, the polymer particles

hydrate and swell.[8]

Molecular Weight
The molecular weight of Carbomer 980 is exceptionally high due to its cross-linked nature.

While a precise molecular weight is difficult to determine for such a complex, networked

polymer, it is estimated to be in the range of billions of daltons. One source suggests that the

molecular weight of the cross-linked form can be as high as 4.5 billion g/mol .[9] It is more

practical to consider the molecular weight between crosslinks, which influences the swelling

capacity and rheological properties of the polymer.
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Table 2: Reported Molecular Weight Characteristics of Carbomers

Parameter
Reported
Value/Description

Reference

Theoretical Molecular Weight 7 x 10³ to 4 x 10⁹ Da [10]

Estimated Molecular Weight

(Cross-linked)
As high as 4.5 billion g/mol [9]

The broad molecular weight distribution and extensive cross-linking make traditional molecular

weight determination methods challenging.

Experimental Protocols
Synthesis of Carbomer 980 (General Protocol)
The following is a generalized protocol for the synthesis of Carbomer 980 based on

precipitation polymerization, as described in various patents.[7][11]

Materials:

Acrylic acid (monomer)

Pentaerythritol allyl ether (cross-linker)

Azobisisobutyronitrile (AIBN) (initiator)

Hypermer B246 (stabilizer)

Ethyl acetate and Cyclohexane (solvents)

Nitrogen gas

Procedure:

In a reaction vessel equipped with a stirrer, nitrogen inlet, and temperature control, a mixture

of ethyl acetate and cyclohexane is added.
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Acrylic acid, pentaerythritol allyl ether, and Hypermer B246 are dissolved in the solvent

mixture.

The solution is purged with nitrogen for 20-30 minutes to remove dissolved oxygen.

The temperature is raised to 50-73 °C.[7]

A solution of AIBN in ethyl acetate is slowly added to the reaction mixture over several hours.

The polymerization is allowed to proceed for 4-8 hours.[7] As the polymer forms, it

precipitates out of the solvent.

The resulting polymer slurry is then filtered, washed with the solvent mixture to remove

unreacted monomers and initiator, and dried under vacuum to yield a fine, white powder.
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Molecular Weight Determination by GPC-MALS
Due to the very high molecular weight and cross-linked nature of Carbomer 980, conventional

Gel Permeation Chromatography (GPC) is challenging. However, GPC coupled with Multi-

Angle Light Scattering (GPC-MALS) can provide valuable information on the molecular weight

distribution of the soluble fractions.

Instrumentation:

GPC system with a pump, injector, and a series of columns suitable for high molecular

weight polymers.

Multi-Angle Light Scattering (MALS) detector.

Refractive Index (RI) detector.

Sample Preparation:

Prepare a dilute solution of Carbomer 980 (e.g., 0.1-1 mg/mL) in a suitable mobile phase

(e.g., a buffer solution at a pH where the polymer is partially neutralized and soluble).

Gentle agitation may be required to dissolve the polymer. Avoid vigorous shaking to prevent

shear degradation.

Filter the solution through a 0.2-0.45 µm filter to remove any insoluble microgels or dust

particles.

Analytical Procedure:

Equilibrate the GPC-MALS system with the mobile phase.

Inject the prepared Carbomer 980 solution.

The eluent from the GPC columns passes through the MALS and RI detectors.

The MALS detector measures the intensity of scattered light at various angles, while the RI

detector measures the concentration of the eluting polymer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data from both detectors are used to calculate the absolute molecular weight at each elution

volume.

Polymer Composition Analysis by FTIR Spectroscopy
Fourier Transform Infrared (FTIR) spectroscopy is a powerful technique to confirm the chemical

identity of Carbomer 980 by identifying its characteristic functional groups.

Instrumentation:

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

A small amount of the dry Carbomer 980 powder is placed directly onto the ATR crystal.

Analytical Procedure:

Record a background spectrum of the clean, empty ATR crystal.

Place the Carbomer 980 sample on the crystal and ensure good contact.

Record the sample spectrum.

Identify the characteristic absorption bands.

Table 3: Expected FTIR Absorption Bands for Carbomer 980

Wavenumber (cm⁻¹) Functional Group Vibration

~1700 C=O (Carboxylic Acid) Stretching

2500-3300 (broad) O-H (Carboxylic Acid) Stretching

~1450 C-H Bending

~1240 C-O Stretching

~1170 C-O Stretching
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¹H-NMR Spectroscopy for Poly(acrylic acid) Backbone
Proton Nuclear Magnetic Resonance (¹H-NMR) spectroscopy can be used to analyze the

structure of the poly(acrylic acid) backbone of Carbomer 980.

Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

Dissolve a small amount of Carbomer 980 in a suitable deuterated solvent, such as

deuterium oxide (D₂O) with a small amount of NaOD to aid dissolution and neutralization, or

DMSO-d₆.[12]

The exchangeable proton of the carboxylic acid group may not be visible in D₂O.[13]

Analytical Procedure:

Acquire the ¹H-NMR spectrum.

Identify the characteristic peaks for the protons on the polymer backbone.

Table 4: Expected ¹H-NMR Chemical Shifts for Poly(acrylic acid) in D₂O

Chemical Shift (ppm) Proton Assignment

1.3-1.8 -CH₂- (backbone)

~2.4 -CH- (backbone)

Rheological Characterization
The rheological properties of Carbomer 980 gels are critical to their function.

Instrumentation:

Controlled-stress or controlled-strain rheometer with a parallel plate or cone-and-plate

geometry.
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Sample Preparation:

Disperse Carbomer 980 in deionized water (e.g., 0.5% w/v) with gentle stirring to form a

uniform dispersion.

Neutralize the dispersion to a desired pH (typically 6.0-7.5) with a suitable base (e.g.,

triethanolamine or sodium hydroxide) to form a gel.

Allow the gel to equilibrate.

Analytical Procedure:

Oscillatory measurements (e.g., amplitude sweep): To determine the linear viscoelastic

region (LVER) and the storage (G') and loss (G'') moduli.

Flow measurements (e.g., steady shear rate sweep): To determine the viscosity as a function

of shear rate and to characterize the shear-thinning behavior.

Mechanism of Action: Thickening
The thickening mechanism of Carbomer 980 is a multi-step process that is initiated upon its

dispersion in water and subsequent neutralization.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.nmcarbomer.com/blog/carbomer-thickening-mechanisms_b4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial State

Neutralization

Thickening

Carbomer 980 powder
dispersed in water

Polymer chains are
tightly coiled

Addition of a base
(e.g., NaOH, TEA)

Carboxylic acid groups
(-COOH) are ionized to

carboxylate groups (-COO⁻)

Electrostatic repulsion between
negatively charged
carboxylate groups

Polymer chains uncoil
and expand

Formation of a viscous
3D gel network

Increased Viscosity
(Gel Formation)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b3030406?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Carbomer 980 is a sophisticated polymer whose macroscopic properties are dictated by its

microscopic structure. A thorough understanding of its high molecular weight and cross-linked

polyacrylic acid composition is essential for its effective application in research, development,

and manufacturing. The experimental protocols outlined in this guide provide a framework for

the detailed characterization of Carbomer 980, enabling scientists and formulators to optimize

its performance and ensure product quality and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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